Cas no 67309-36-8 (1-PHENYL-2-AMINOHEXANE)
1-PHENYL-2-AMINOHEXANE structure
Product Name:1-PHENYL-2-AMINOHEXANE
1-PHENYL-2-AMINOHEXANE Chemical and Physical Properties
Names and Identifiers
-
- 1-PHENYL-2-AMINOHEXANE
- 1-phenylhexan-2-amine
- 1-Fenylo-3-propylo-aminopropan [Polish]
- Phenethylamine, alpha-butyl-
- 67309-36-8
- 4-12-00-02869 (Beilstein Handbook Reference)
- 1-Fenylo-3-propylo-aminopropan
- SCHEMBL3847568
- DTXSID50874359
- A-BUTYL BENZENEETHANEAMINE
- BRN 2640052
- Benzeneethanamine, alpha-butyl-
-
- Inchi: 1S/C12H19N/c1-2-3-9-12(13)10-11-7-5-4-6-8-11/h4-8,12H,2-3,9-10,13H2,1H3
- InChI Key: UNVLUPRQPLQYGW-UHFFFAOYSA-N
- SMILES: NC(CC1C=CC=CC=1)CCCC
Computed Properties
- Exact Mass: 177.15187
- Monoisotopic Mass: 177.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
1-PHENYL-2-AMINOHEXANE Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
67309-36-8 (1-PHENYL-2-AMINOHEXANE) Related Products
- 60-15-1(Benzeneethanamine, a-methyl-)
- 30543-88-5(1-Phenyl-2-butanamine)
- 4275-43-8(1,3-diphenylpropan-2-amine)
- 22374-89-6(1-Methyl-3-phenylpropylamine)
- 937-52-0((R)-4-Phenyl-2-butanamine)
- 63951-01-9(1-Phenylpentan-2-amine)
- 53309-89-0(Benzeneethanamine, a-ethyl-)
- 22148-77-2(1-methyl-3-phenylpropylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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